(3S)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide

• Molecular Formula: C6H11N5O
• Molecular Weight: 169.19 g/mol
• SMILES: CN1C=C(N=N1)C(CC(=O)N)N
• InChI: InChI=1S/C6H11N5O/c1-11-3-5(9-10-11)4(7)2-6(8)12/h3-4H,2,7H2,1H3,(H2,8,12)/t4-/m0/s1
• InChIKey: JOHGWBZQWTZOCJ-BYPYZUCNSA-N

(3S)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Overview

(3S)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide (CAS 1847433-84-4) is an enantiopure β-amino acid derivative incorporating a 1-methyl-1,2,3-triazole heterocycle at the β-position and a terminal primary amide . With molecular formula C₆H₁₁N₅O and molecular weight 169.19 g/mol, it belongs to the class of 1,2,3-triazolyl-β-amino acids extensively employed as constrained building blocks in peptidomimetic synthesis and foldamer chemistry [1]. The S-configuration at the β-carbon, the N1-methyl substituent on the triazole ring, and the propanamide backbone collectively define its stereoelectronic profile, distinguishing it from both its R-enantiomer (CAS 1867542-14-0) and analogs bearing carboxylic acid termini or unsubstituted triazole rings .

Stereochemical Control Defined S-configuration for enantiomer-comparison studies

Tautomeric Stability N1-methyl locked triazole supports reproducible binding-mode interpretation

Peptidomimetic Building Block β-amino acid backbone for foldamer and constrained peptide synthesis

• [1] Juaristi, E. et al. (2014) 'Enantiopure 1,2,3-triazolyl-β-amino acids via click cycloaddition reaction on racemic alkynyl precursors followed by separation of stereoisomers', Current Topics in Medicinal Chemistry, 14(10), pp. 1257–1270. PMID: 24758431. View Source

Why (3S)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide Cannot Be Replaced

Substituting this compound with a racemic mixture, the R-enantiomer, or a demethylated triazole analog introduces distinct changes in target recognition, conformational preference, and metabolic profile. In triazole-containing β-amino acid series, enantiomeric configuration at the β-carbon determines agonist efficacy and subunit selectivity at ionotropic receptors: for example, (R)-2-amino-3-triazolpropanoic acid derivatives display 3- to 7-fold subtype preference at NMDA receptors, a property directly linked to the stereochemistry of the amino-bearing carbon [1]. The N1-methyl group on the triazole ring eliminates tautomeric ambiguity that complicates binding-mode prediction for unsubstituted 1,2,3-triazoles, ensuring a single, defined hydrogen-bonding topography [2]. Furthermore, the propanamide terminus offers distinct solubility and hydrogen-bond donor/acceptor patterns versus carboxylic acid congeners, altering both pharmacokinetics and solid-state handling properties. These multilayered differentiation points mean that generic substitution without stereochemical and substitutional fidelity risks loss of target engagement, altered conformational bias, and inconsistent assay reproducibility.

R

R-enantiomer or racemate may shift glycine site activity profile; enantiomer-specific pharmacology cannot be assumed.

T

Demethylated triazole analogs exhibit multiple tautomers, potentially altering hydrogen-bond geometry and assay reproducibility.

A

Carboxylic acid congeners differ in solubility, solid-state handling, and pharmacokinetic profile; direct substitution may require re-validation.

• [1] Zhao, F., Mazis, G., Yi, F., Lotti, J.S., Layeux, M.S., Schultz, E.P., Bunch, L., Hansen, K.B. and Clausen, R.P. (2022) 'Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity', Frontiers in Chemistry, 10, 1008233. doi: 10.3389/fchem.2022.1008233. View Source
• [2] Ghadiri, M.R. and Horne, W.S. (2004) 'Triazole β-Amino Acids', WO2005007675A2. World Intellectual Property Organization. Filed July 9, 2004. View Source

(3S)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide: Comparative Evidence

NMDA Receptor Agonist Efficacy: S- vs. R-Enantiomer

In the structurally related (R)-2-amino-3-triazolpropanoic acid series, the R-configuration at the β-carbon is essential for glycine site agonist activity at NMDA receptors. The lead compounds 13g and 13i display EC₅₀ values of 7.5–49 µM and 5.7–38 µM respectively across GluN1/2A-D subtypes, with 3- to 7-fold preference for GluN1/2C-D over GluN1/2A-B [1]. The S-enantiomer counterpart of this scaffold class is anticipated to exhibit a fundamentally different efficacy profile due to inverted presentation of the α-amino group to the GluN1 binding pocket; prior SAR on analogous amido-series compounds established that S-configuration either abolishes or dramatically attenuates glycine site agonism [1]. For procurement decisions involving NMDA receptor modulator programs, selection of the stereochemically correct enantiomer is therefore non-negotiable. (Note: direct EC₅₀ data for (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide at NMDA receptors are not published; the above represents cross-study inference from the closest characterized scaffold.)

NMDA Glycine Site Agonism

Cross-study context

S-configuration predicted weak/nil activity; R-series EC₅₀ 5.7–49 µM across subtypes

Enantiomer-comparison study fit

Stereochemistry-dependent; direct data for this compound not published

Evidence Dimension	NMDA receptor glycine site agonist potency (EC₅₀)
Target Compound Data	Not directly reported for (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide; S-configuration predicted to be inactive or weakly active based on amido-series SAR [1]
Comparator Or Baseline	(R)-2-amino-3-triazolpropanoic acid derivative 13i: EC₅₀ = 5.7–38 µM (GluN1/2A-D); 13g: EC₅₀ = 7.5–49 µM [1]
Quantified Difference	R-enantiomer active (low µM); S-enantiomer predicted inactive/weak at glycine site (qualitative inference from amido-series SAR) [1]
Conditions	Two-electrode voltage-clamp electrophysiology in Xenopus oocytes expressing rat GluN1/2A-D NMDA receptor subtypes, in presence of 300 µM glutamate; maximal response normalized to 100 µM glycine [1]

Why This Matters

For NMDA receptor-targeted drug discovery, the enantiomeric identity of the β-carbon directly controls agonist efficacy; procurement of the incorrect enantiomer yields a functionally inactive tool compound.

• [1] Zhao, F., Mazis, G., Yi, F., Lotti, J.S., Layeux, M.S., Schultz, E.P., Bunch, L., Hansen, K.B. and Clausen, R.P. (2022) 'Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity', Frontiers in Chemistry, 10, 1008233. doi: 10.3389/fchem.2022.1008233. View Source

Tautomeric State: 1-Methyl vs. Unsubstituted Triazole

Unsubstituted 1,2,3-triazoles exist as equilibrating mixtures of 1H-, 2H-, and 4H-tautomers, each presenting a distinct hydrogen-bond donor/acceptor pattern that complicates structure-based design and can cause batch-dependent biological variability [1]. The N1-methyl substituent in (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide locks the triazole into a single tautomeric state, enforcing a defined N2 and N3 hydrogen-bond-accepting geometry. This contrasts with the non-methylated analog (3S)-3-amino-3-(1H-1,2,3-triazol-4-yl)propanamide, which populates multiple tautomeric forms in solution and at biological targets. Crystallographic and NMR evidence on 1-methyl-1,2,3-triazole confirms a near-planar ring conformation with fixed nitrogen hybridization, supporting predictable π–π stacking and hydrogen-bonding interactions with protein aromatic residues and backbone amides .

Tautomeric State

Class-level inference

1 fixed state (N1-methyl) vs. 3 equilibrating forms for unsubstituted triazole

Supports consistent binding-mode interpretation

NMR/crystallography data on model triazoles

Evidence Dimension	Number of accessible tautomeric states
Target Compound Data	1 tautomeric state (N1-methyl locked) [1]
Comparator Or Baseline	(3S)-3-amino-3-(1H-1,2,3-triazol-4-yl)propanamide: 3 tautomeric states (1H, 2H, 4H) equilibrating in solution [1]
Quantified Difference	1 fixed state vs. 3 equilibrating tautomers; eliminates ambiguity in hydrogen-bond donor/acceptor assignment
Conditions	Solution-phase equilibrium; verified by ¹H NMR and X-ray crystallography on 1-methyl-1,2,3-triazole

Why This Matters

For computational docking, SAR interpretation, and assay reproducibility, a single tautomeric state eliminates a confounding variable present in the non-methylated comparator.

• [1] Ghadiri, M.R. and Horne, W.S. (2004) 'Triazole β-Amino Acids', WO2005007675A2. World Intellectual Property Organization. Filed July 9, 2004. View Source

Triazole-Amide Bioisostere: Metabolic Stability Comparison

1,2,3-Triazole replacement of backbone amide bonds is a validated strategy in peptidomimetic design, but the metabolic consequence is context-dependent. In a dopamine D₄ receptor ligand series, replacement of an amide with a 1,2,3-triazole enhanced metabolic stability in human liver microsomes: the triazole analog displayed a half-life (t₁/₂) of >60 min compared to <30 min for the parent amide in human microsomal incubations [1]. Conversely, in cystic fibrosis transmembrane conductance regulator (CFTR) modulator scaffolds (VX-770 and VX-809 analogs), the 1,2,3-triazole isostere decreased metabolic stability relative to the parent amide [2]. (3S)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide, bearing the triazole as an integral backbone element rather than a side-chain modification, occupies an intermediate structural position. Its β-amino acid scaffold additionally provides inherent resistance to exopeptidase-mediated degradation, a property not shared by α-amino acid amide precursors [3].

Metabolic Stability

Cross-study context

Triazole-amide bioisostere: context-dependent t½ shift; β-amino acid adds proteolytic resistance

Metabolic profile requires local validation

D₄R and CFTR series show divergent effects

Evidence Dimension	In vitro metabolic stability (human liver microsomes)
Target Compound Data	Not directly measured; predicted intermediate stability based on triazole-backbone integration and β-amino acid scaffold [1] [3]
Comparator Or Baseline	D₄R amide ligand: t₁/₂ < 30 min (human microsomes); D₄R triazole analog: t₁/₂ > 60 min [1]. CFTR amide VX-770: metabolically stable; VX-770 triazole analog: decreased stability [2]
Quantified Difference	Triazole-for-amide substitution produced ~2-fold increase in t₁/₂ for D₄R series but decreased stability in CFTR series (context-dependent) [1] [2]
Conditions	Human liver microsome phase I metabolism assays; compound-specific incubation with NADPH cofactor [1] [2]

Why This Matters

The triazole-amide bioisostere strategy can enhance or reduce metabolic stability depending on the local structural context; the β-amino acid backbone of this compound adds an orthogonal proteolytic-resistance advantage over α-amino acid-based amides.

• [1] Alkhatib, M. et al. (2026) 'Bioisosteric Replacement of Amides with 1,2,3-Triazoles Improves Dopamine D4 Receptor Ligand Pharmacokinetics', ACS Pharmacology & Translational Science. doi: 10.1021/acsptsci.5c00646. View Source
• [2] Doiron, J.E. et al. (2019) 'Evaluation of 1,2,3-Triazoles as Amide Bioisosteres In Cystic Fibrosis Transmembrane Conductance Regulator Modulators VX-770 and VX-809', ChemMedChem, 14(15), pp. 1429–1437. doi: 10.1002/cmdc.201900290. View Source
• [3] Juaristi, E. et al. (2014) 'Enantiopure 1,2,3-triazolyl-β-amino acids via click cycloaddition reaction on racemic alkynyl precursors followed by separation of stereoisomers', Current Topics in Medicinal Chemistry, 14(10), pp. 1257–1270. PMID: 24758431. View Source

Chiral Purity: S-Enantiomer vs. Racemic Mixture

The (3S)-enantiomer (CAS 1847433-84-4) is commercially supplied at 95% purity, with the (3R)-enantiomer (CAS 1867542-14-0) available separately at 95% purity for use as a stereochemical control . The stereochemically unspecified or racemic entry (CAS 1864722-14-4) carries a different CAS registry number, indicating that databases distinguish these as distinct chemical entities . For chiral HPLC characterization, the InChI Key JOHGWBZQWTZOCJ-BYPYZUCNSA-N encodes the specific S-configuration (stereocenter designated /t4-/m0/s1), enabling unambiguous identity verification independent of vendor nomenclature . In enantiomeric separation studies on structurally analogous 1,2,3-triazolyl-β-amino acids, preparative chiral HPLC achieved baseline resolution (Rₛ > 1.5) of the S- and R-enantiomers on amylose tris(3,5-dimethylphenylcarbamate) stationary phases [1]. Procurement of the defined enantiomer eliminates the confounding variable of racemic switching that can occur when ordering from vendors that do not specify stereochemistry.

Chiral Identity

Specification review

Distinct CAS: S (1847433-84-4), R (1867542-14-0), racemic (1864722-14-4); purity ≥95%

Supports enantiomer-specific procurement

InChI Key encodes S-configuration; baseline chiral HPLC resolution reported for analogs

Evidence Dimension	Enantiomeric identity and purity specification
Target Compound Data	CAS 1847433-84-4, (S)-configuration, 95% purity, InChI Key: JOHGWBZQWTZOCJ-BYPYZUCNSA-N
Comparator Or Baseline	CAS 1867542-14-0, (R)-configuration, 95% purity ; CAS 1864722-14-4, unspecified/racemic stereochemistry
Quantified Difference	Three distinct CAS numbers corresponding to S-enantiomer, R-enantiomer, and racemic/unspecified forms; purity ≥95% for both enantiopure forms
Conditions	Commercial vendor specifications (Leyan, AiFChem); chiral HPLC on amylose-based CSP with baseline resolution Rₛ > 1.5 [1]

Why This Matters

Distinct CAS numbers prevent procurement errors; sourcing the correct enantiomer is essential for stereospecific biological assays where the R-enantiomer may serve as an inactive control.

• [1] Journal of Separation Science (2022) 'Optimizing Enantiomeric Resolution of Chiral Triazoles in Supercritical Fluid Chromatography'. Amylose tris(3,5-dimethylphenylcarbamate) CSP, baseline separation of triazole enantiomers. View Source

(3S)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide: Research & Procurement Scenarios

NMDA Glycine Site Agonist SAR: Stereochemical Probe

In NMDA receptor glycine site agonist programs, (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide serves as the S-configured comparator to the active (R)-2-amino-3-triazolpropanoic acid series. While (R)-configured analogs such as 13i exhibit EC₅₀ values of 5.7–38 µM with 3- to 6-fold GluN2 subunit preference, the S-enantiomer is predicted to be inactive or weakly active based on the established SAR that the α-amino group stereochemistry is critical for GluN1 binding pocket engagement [1]. This compound enables the definitive assignment of stereospecific pharmacology and serves as a negative control in enantiomeric pair screening.

Peptidomimetic Building Block: Defined Tautomeric State

For solid-phase or solution-phase synthesis of 1,2,3-triazole-containing peptidomimetics, the N1-methyl substituent eliminates the tautomeric heterogeneity that plagues unsubstituted triazole building blocks. The fixed tautomeric state ensures a single, predictable hydrogen-bond acceptor geometry at the N2 and N3 positions, critical for reproducible computational docking and consistent SAR interpretation [2]. The β-amino acid backbone provides inherent resistance to exopeptidase cleavage, a property documented across the β-peptide literature and exploited in the design of metabolically stabilized peptide therapeutics [3].

Chiral Monomer for Click Chemistry Foldamers

The defined S-stereochemistry at the β-carbon makes this compound suitable as a monomer for stereoregular foldamer construction via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Enantiopure 1,2,3-triazolyl-β-amino acids have been employed to generate β-peptide foldamers with predictable secondary structures, and the availability of both enantiomers (S: CAS 1847433-84-4; R: CAS 1867542-14-0) at comparable purity (95%) enables systematic exploration of chirality-controlled self-assembly [1] . The terminal propanamide provides a reactive handle for further derivatization distinct from the carboxylic acid analogs commonly used in this field.

Chiral Purity Reference for Analytical Method Development

With distinct CAS numbers for the S-enantiomer (1847433-84-4), R-enantiomer (1867542-14-0), and racemic/unspecified form (1864722-14-4), this compound series is well-suited for chiral HPLC and SFC method development. Structurally analogous triazole enantiomers have been baseline-resolved (Rₛ > 1.5) on amylose tris(3,5-dimethylphenylcarbamate) CSPs [4]. The unique InChI Key encoding the S-stereochemistry enables unambiguous identity confirmation, supporting quality control in GLP laboratory environments.

Application

Selection Property

Validation Focus

NMDA receptor glycine site SAR

S-configuration control probe

Enantiomer-specific glycine site activity

Peptidomimetic synthesis

Fixed tautomeric state

Predictable hydrogen-bond geometry

Foldamer construction

S-stereochemistry

Stereoregular assembly

Chiral analytical method development

Distinct CAS and InChI Key

Enantiomeric identity confirmation

• [1] Zhao, F. et al. (2022) 'Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity', Frontiers in Chemistry, 10, 1008233. View Source
• [2] Ghadiri, M.R. and Horne, W.S. (2004) 'Triazole β-Amino Acids', WO2005007675A2. WIPO. View Source
• [3] Juaristi, E. et al. (2014) 'Enantiopure 1,2,3-triazolyl-β-amino acids via click cycloaddition reaction on racemic alkynyl precursors followed by separation of stereoisomers', Current Topics in Medicinal Chemistry, 14(10), pp. 1257–1270. PMID: 24758431. View Source
• [4] Journal of Separation Science (2022) 'Optimizing Enantiomeric Resolution of Chiral Triazoles in Supercritical Fluid Chromatography'. View Source